Cas no 68052-13-1 (1-(2,5-diethoxy-4-nitrophenyl)pyrrolidine)

• Product Name: 1-(2,5-diethoxy-4-nitrophenyl)pyrrolidine
• CAS No: 68052-13-1
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 968491
• PubChem ID: 106469
• Update Time: 2025-04-19

1-(2,5-diethoxy-4-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-diethoxy-4-nitrophenyl)pyrrolidine
• 2-(2-carbamoyl-5-chloro-3-methylphenyl)sulfanylacetic acid
• N-(2,5-Diethoxy-4-nitrophenyl)pyrrolidine
• Pyrrolidine, 1-(2,5-diethoxy-4-nitrophenyl)-
• DTXSID2071027
• EINECS 268-306-9
• NS00036375
• 68052-13-1
• KBGMGRHASIXYHM-UHFFFAOYSA-N

• Inchi： 1S/C14H20N2O4/c1-3-19-13-10-12(16(17)18)14(20-4-2)9-11(13)15-7-5-6-8-15/h9-10H,3-8H2,1-2H3
• InChI Key： KBGMGRHASIXYHM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=CC=1N1CCCC1)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.1424
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 64.84